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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the performance of C.I. Disperse Blue
165:1 across various dyeing media. The selection of an appropriate dyeing system is critical for

achieving desired coloration, fastness properties, and process efficiency. This document aims

to furnish objective data and detailed methodologies to inform the selection and application of

this widely used azo dye.

Disperse Blue 165:1, a single azo dye, is recognized for its brilliant blue hue and high tinctorial

strength.[1] It is a prevalent choice for dyeing hydrophobic synthetic fibers, particularly

polyester and its blends, offering commendable sun and sublimation fastness.[1][2][3] However,

its performance characteristics can vary significantly depending on the dyeing medium

employed. This guide explores its application in conventional aqueous polyester dyeing,

polyester/cotton blends, and innovative non-aqueous media such as supercritical carbon

dioxide (scCO₂) and deep eutectic solvents (DES).

Comparative Performance Data
The following tables summarize the key performance indicators of Disperse Blue 165:1 in

different dyeing media. Fastness properties are rated on standard grey scales, where 5 is

excellent for wash and sublimation fastness, and 8 is the maximum for light fastness.

Table 1: Performance of Disperse Blue 165:1 on 100% Polyester (Aqueous Medium)
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Property Rating/Value Key Characteristics

Shade Bright, Greenish-Blue[1]

High tinctorial strength, over 3

times stronger than Disperse

Blue 56.[1][4]

Light Fastness Good[1][2]
Suitable for applications with

significant sun exposure.[5]

Wash Fastness 4[1]

Superior to many

anthraquinone dyes like

Disperse Blue 56.[1][4]

Sublimation Fastness Good[1][2][3]

An important attribute for post-

dyeing treatments and end-

use.

Staining on Nylon 4[1][4]
Moderate staining on adjacent

nylon fibers.

Sensitivity

Sensitive to reduction during

high-temperature dyeing

cycles.[1][4]

Requires careful control of

dyeing conditions.

Table 2: Performance of Disperse Blue 165:1 on Polyester/Cotton Blends (Aqueous Medium)

Property Rating/Value Key Characteristics

Application
Widely used for direct printing.

[6]

Found great acceptance in

continuous dyeing outlets.[4]

Heat Fastness High[4]
Suitable for processes

involving heat setting.

Wet Fastness High[4]
Maintains color integrity during

washing.

Reproducibility
Moderately successful in

batchwise dyeing.[4]

Can be less reproducible in

tertiary shades.[4]
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Table 3: Performance of Disperse Blue 165:1 in Supercritical Carbon Dioxide (scCO₂) Medium

for Polyester Dyeing

Property Dyeing Parameters Key Characteristics

Medium
Supercritical CO₂ fluid instead

of water.[7]

An environmentally friendly

alternative, avoiding

wastewater generation.[8][9]

Temperature 90°C to 130°C[7]
High temperatures are

required for dye diffusion.

Pressure 10 to 30 MPa[7]
High pressure is necessary to

achieve the supercritical state.

Process

Involves circulation of the

scCO₂ fluid for dyeing and

subsequent cleaning.[7]

No additional drying process is

required.[8]

Suitability

Effective for dyeing

hydrophobic fibers like

polyester.[10]

Table 4: Performance of Disperse Blue 165:1 in Deep Eutectic Solvent (DES) Medium for

Cellulose Acetate Nanofibers (CANF)
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Property Rating/Value Key Characteristics

Medium

Choline chloride:Ethylene

glycol (CC:EG) and Choline

chloride:Urea (CC:Urea).[11]

[12]

Green solvents as an

alternative to conventional

dyeing.[12]

Light Fastness 6 (in CC:Urea)[11]
Good resistance to fading from

light.

Wash Fastness 3 (in CC:Urea)[11]
Moderate color retention after

washing.

Staining on Fibers
3 (on various fibers in

CC:Urea)[11]

Moderate staining on adjacent

fibers like cotton, polyamide,

and polyester.

Color Fixation

CC:EG media shows superior

color fixation compared to

CC:Urea media.[12]

Experimental Protocols
Detailed methodologies are crucial for the reproducibility and comparison of experimental

results.

High-Temperature Aqueous Dyeing of Polyester
This protocol outlines the laboratory-scale high-temperature exhaust dyeing method for

polyester fabric with Disperse Blue 165:1.[3]

Preparation:

Set the liquor ratio (e.g., 10:1).

Prepare a dyebath containing a dispersing agent, a leveling agent, and acetic acid to

adjust the pH to 5-6.[6]
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Separately, prepare a dispersion of Disperse Blue 165:1 by pasting the dye with a small

amount of dispersing agent and then adding cold water.[3]

Dyeing Cycle:

Add the dye dispersion to the dyebath.

Introduce the polyester fabric at room temperature.

Raise the temperature to 130°C at a rate of 1-2°C/minute.

Maintain the temperature at 130°C for 30-60 minutes.

Cool the dyebath to 70°C.

Post-Treatment (Reduction Clearing):

Drain the dyebath and rinse the fabric with hot water.[13]

Prepare a reduction clearing bath with sodium hydrosulfite and sodium hydroxide.

Treat the fabric at 70-80°C for 15-20 minutes.

Drain the bath and rinse the fabric thoroughly with hot and then cold water.[3]

Neutralize with acetic acid if necessary and dry.

Supercritical Carbon Dioxide Dyeing of Polylactic Acid
Fiber
This protocol describes a method for dyeing polylactic acid fibers with Disperse Blue 165:1
using supercritical CO₂.[7]

Setup:

Place the polylactic acid fiber in the dyeing kettle.

Place Disperse Blue 165:1 in the dye kettle.
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Dyeing Process:

Pressurize the system with liquid carbon dioxide.

Raise the temperature to 130°C and the pressure to 30 MPa.

Circulate the supercritical carbon dioxide fluid through the system for 10 minutes for

dyeing.

Post-Dyeing Cleaning:

Maintain the pressure at 30 MPa and cool the dyeing kettle to 80°C.

Circulate the supercritical CO₂ fluid to clean the fiber surface of any loose dye for 10

minutes.

Release the pressure and retrieve the dyed fiber.

Colorfastness Testing
Standardized test methods are essential for evaluating the performance of dyed textiles.

Colorfastness to Light (AATCC Test Method 16.3): This test determines the resistance of the

dyed fabric to the fading effects of light. A specimen is exposed to a specified light source

under controlled conditions, and the change in color is assessed using a standard grey

scale.[2]

Colorfastness to Washing (ISO 105-C06 / AATCC Test Method 61): This method assesses

the resistance of the color to laundering. The dyed specimen is agitated in a detergent

solution with a multi-fiber test fabric and stainless steel balls under controlled temperature

and time. The color change of the specimen and the degree of staining on the adjacent

fabrics are evaluated.[13]

Colorfastness to Sublimation (ISO 105-P01 / AATCC Test Method 117): This test evaluates

the tendency of the dye to transfer to another surface when subjected to heat. The dyed

specimen is placed between two undyed white fabrics and subjected to a specific

temperature and pressure for a set duration. The change in color of the test specimen and

the staining on the white fabrics are assessed.[2]
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Visualizing the Processes
Diagrams created using Graphviz (DOT language) illustrate the workflows for dyeing and

evaluation.
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Caption: High-temperature aqueous dyeing workflow for polyester.
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Place Fiber in Dyeing Kettle
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Caption: Supercritical CO2 dyeing process workflow.
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Caption: Standard workflow for colorfastness evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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